2-methyl-4-(4-methylphenyl)butan-2-amine
Description
“2-methyl-4-(4-methylphenyl)butan-2-amine” is a little-known psychoactive drug . It is a homologue of the psychedelics 2C-D and DOM . It is also known as 4-methyl-α-ethylphenethylamine, a stimulant drug of the phenethylamine class .
Synthesis Analysis
The synthesis of “2-methyl-4-(4-methylphenyl)butan-2-amine” involves the condensation of 4-methylpropiophenone with aqueous methylamine in the presence of a reducing agent. The resulting intermediate is then subjected to reductive amination with methylamine and sodium cyanoborohydride to yield the compound.Molecular Structure Analysis
The molecular formula of “2-methyl-4-(4-methylphenyl)butan-2-amine” is C12H19N . Its InChI Code is 1S/C12H19N/c1-10-4-6-11(7-5-10)8-9-12(2,3)13/h4-7H,8-9,13H2,1-3H3 .Physical And Chemical Properties Analysis
“2-methyl-4-(4-methylphenyl)butan-2-amine” is a liquid at room temperature . It has a molecular weight of 177.29 .Safety and Hazards
The compound is classified as dangerous, with hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H318 (Causes serious eye damage), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-4-(4-methylphenyl)butan-2-amine involves the reaction of 2-methyl-4-(4-methylphenyl)butan-2-one with ammonia in the presence of reducing agent.", "Starting Materials": [ "2-methyl-4-(4-methylphenyl)butan-2-one", "Ammonia", "Reducing agent" ], "Reaction": [ "Step 1: Dissolve 2-methyl-4-(4-methylphenyl)butan-2-one in a suitable solvent.", "Step 2: Add ammonia to the reaction mixture and stir for a few hours.", "Step 3: Add reducing agent to the reaction mixture and stir for a few more hours.", "Step 4: Isolate the product by filtration or extraction and purify it by recrystallization or chromatography." ] } | |
CAS RN |
81561-38-8 |
Product Name |
2-methyl-4-(4-methylphenyl)butan-2-amine |
Molecular Formula |
C12H19N |
Molecular Weight |
177.3 |
Purity |
95 |
Origin of Product |
United States |
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